Phenols
Phenols are a class of organic compounds characterized by the presence of at least one hydroxyl (-OH) group directly attached to an aromatic ring. These compounds play crucial roles in various industries and applications due to their unique chemical properties. Commonly found naturally, phenols can also be synthesized through industrial processes. They exhibit both acidic and basic characteristics, making them versatile in chemical reactions such as esterification, substitution, and polymerization.
Phenolic compounds are widely used in the production of resins, adhesives, and polymers due to their thermal stability and resistance to degradation. Additionally, they serve as important intermediates in the manufacture of pharmaceuticals, pesticides, dyes, and cosmetics. Phenols are also utilized as antioxidants, disinfectants, and preservatives owing to their ability to donate electrons and inhibit oxidative processes.
Safety measures must be taken during handling due to potential skin irritation and respiratory effects. Proper protective gear such as gloves, goggles, and respirators should be worn when working with phenols.
- Cresols
- Catechols
- Benzenediols
- 1-hydroxy-2-unsubstituted benzenoids
- Methoxyphenols
- Nitrophenols
- Halophenols
- 4-alkoxyphenols
- 1-hydroxy-4-unsubstituted benzenoids
- Tyrosols and derivatives
- O-bromophenols
- Benzenetriols and derivatives
- Shogaols
- Dinitrophenols
- Meta cresols
- 1,4-dihydroxy-2-halobenzenoids
- Ortho cresols
- Gingerols
- Gingerdiols
- Tyrosols
- Hydroxyquinols and derivatives
- 5-unsubstituted pyrrogallols
- Phloroglucinols and derivatives
- P-bromophenols
- Para cresols
- Catecholamines and derivatives
- Hydroquinones
- Resorcinols
- Paradols
- 4-chlorocatechols
- Pyrogallols and derivatives
- Acylphloroglucinols and derivatives
- Gingerdiones
- 3-chlorocatechols
- O-chlorophenols
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
![]() |
Phenol, 2,4,6-triethyl- | 38024-75-8 | C12H18O |
![]() |
HHB | 608-80-0 | C6H6O6 |
![]() |
Phenol,2,4-dibutyl-6-ethyl- | 71965-20-3 | C16H26O |
![]() |
2,4,6-tributylphenol | 5857-00-1 | C18H30O |
![]() |
4-tert-Butylsulfonylcalix4arene | 204190-49-8 | C40H48O12S4 |
![]() |
4-Hydroxy-alpha-methyl-3,5-bis(3-methyl-2-butenyl)benzylalkohol | 67667-60-1 | C18H26O2 |
![]() |
Phenol,2,4,6-tri-2-propen-1-yl- | 20490-22-6 | C15H18O |
Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Recommended suppliers
-
Hubei Cuiyuan Biotechnology Co.,LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Tiancheng Chemical (Jiangsu) Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nantong Boya Environmental Protection Technology Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
Recommended products






